Cas no 1240668-22-7 (N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide)
N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]benzamide
- Benzamide, N-[[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]-
- N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide
-
- Inchi: 1S/C14H9ClN4OS2/c15-9-6-7-10-12(19-22-18-10)11(9)16-14(21)17-13(20)8-4-2-1-3-5-8/h1-7H,(H2,16,17,20,21)
- InChI Key: RCWPBQOEPBJPGC-UHFFFAOYSA-N
- SMILES: C(NC(NC1C2C(C=CC=1Cl)=NSN=2)=S)(=O)C1=CC=CC=C1
Experimental Properties
- Solubility: CDCl3; DMSO; Acetone;
N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C365468-500mg |
N-[[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]benzamide |
1240668-22-7 | 500mg |
$ 201.00 | 2023-09-08 | ||
| TRC | C365468-1g |
N-[[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]benzamide |
1240668-22-7 | 1g |
$ 374.00 | 2023-09-08 | ||
| TRC | C365468-2.5g |
N-[[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]benzamide |
1240668-22-7 | 2.5g |
$ 885.00 | 2023-09-08 | ||
| TRC | C365468-5g |
N-[[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]thioxomethyl]benzamide |
1240668-22-7 | 5g |
$ 1476.00 | 2023-04-18 |
N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide
Professional Introduction to N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide (CAS No. 1240668-22-7)
N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide, identified by its CAS number 1240668-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiadiazole family, a class of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of functional groups such as the chloro substituent, amino group, and thioxomethyl moiety contributes to its unique chemical properties and potential applications in drug discovery and development.
The benzothiadiazole core structure is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific modification of N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide with a thioxomethyl group introduces additional reactivity and binding potential, making it a promising candidate for further investigation. This compound has been studied for its interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can modulate biological processes at the molecular level. The synthesis and characterization of N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide have been reported in several academic publications, highlighting its potential as a lead compound for therapeutic agents. Researchers have focused on understanding its mechanism of action by employing various spectroscopic techniques and computational methods to elucidate its structural features and interactions with biological macromolecules.
The chloro substituent in the benzothiadiazole ring plays a crucial role in determining the compound's reactivity and pharmacological profile. Chlorinated benzothiadiazoles are known to exhibit enhanced binding affinity to certain biological targets due to the electron-withdrawing nature of the chlorine atom. This property has been exploited in the design of N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide as a potential inhibitor or modulator of key enzymes involved in metabolic pathways relevant to human health.
The thioxomethyl group appended to the benzamide moiety introduces additional functionality that can participate in hydrogen bonding or hydrophobic interactions with biological targets. This structural feature has been shown to improve the solubility and bioavailability of related compounds, making N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide a promising candidate for further development into a drug candidate. Studies have demonstrated that this compound can interact with proteins and nucleic acids in a manner that suggests potential therapeutic applications.
The synthesis of N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound in sufficient quantities for detailed biological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the synthesized molecule.
Evaluation of N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide's biological activity has revealed promising results in preclinical studies. The compound has shown efficacy in inhibiting certain enzymes associated with inflammation and cell proliferation, suggesting its potential as an anti-inflammatory or anticancer agent. Additionally, its interaction with specific receptors has been explored, indicating possible applications in treating neurological disorders or other conditions linked to receptor dysfunction.
The growing body of research on N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide underscores its significance as a chemical entity with therapeutic potential. Future studies are expected to delve deeper into its mechanism of action and explore its suitability for clinical development. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible benefits for patients worldwide.
In conclusion, N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide(CAS No. 1240668-22-7) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs through innovative drug design strategies.
1240668-22-7 (N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)aminothioxomethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)